Cas no 2260932-81-6 (2-Amino-3-[(2,5-dibromothiophen-3-yl)sulfonylamino]propanoic acid)

• Product Name: 2-Amino-3-[(2,5-dibromothiophen-3-yl)sulfonylamino]propanoic acid
• CAS No: 2260932-81-6
• MF: C₇H₈Br₂N₂O₄S₂
• MW: 408.087417602539
• CID: 6612266
• PubChem ID: 137942234
• Update Time: 2025-10-05

2-Amino-3-[(2,5-dibromothiophen-3-yl)sulfonylamino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2260932-81-6
• EN300-6730115
• 2-amino-3-[(2,5-dibromothiophen-3-yl)sulfonylamino]propanoic acid
• SCHEMBL22774922
• 2-amino-3-(2,5-dibromothiophene-3-sulfonamido)propanoic acid
• 2-Amino-3-[(2,5-dibromothiophen-3-yl)sulfonylamino]propanoic acid

• Inchi： 1S/C7H8Br2N2O4S2/c8-5-1-4(6(9)16-5)17(14,15)11-2-3(10)7(12)13/h1,3,11H,2,10H2,(H,12,13)
• InChI Key： ODPCKGIMHRNJPV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(S1)Br)S(NCC(C(=O)O)N)(=O)=O

Computed Properties

• Exact Mass: 407.82717g/mol
• Monoisotopic Mass: 405.82922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 146Ų

Additional information on 2-Amino-3-[(2,5-dibromothiophen-3-yl)sulfonylamino]propanoic acid

Comprehensive Overview of 2-Amino-3-[(2,5-dibromothiophen-3-yl)sulfonylamino]propanoic acid (CAS No. 2260932-81-6)

2-Amino-3-[(2,5-dibromothiophen-3-yl)sulfonylamino]propanoic acid (CAS No. 2260932-81-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both amino and sulfonyl functional groups in its structure makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The molecular structure of 2-Amino-3-[(2,5-dibromothiophen-3-yl)sulfonylamino]propanoic acid features a thiophene ring substituted with bromine atoms at the 2 and 5 positions, enhancing its electrophilic properties. This structural motif is often explored in medicinal chemistry due to its ability to interact with biological targets selectively. Researchers are particularly interested in its potential applications as a small molecule inhibitor or a protease modulator, given its unique combination of functional groups.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in developing antibacterial agents and anti-inflammatory drugs. The compound 2260932-81-6 is no exception, with studies highlighting its potential in modulating immune responses and cellular signaling pathways. Its water solubility and stability under physiological conditions further enhance its suitability for preclinical studies.

One of the most frequently searched questions about 2-Amino-3-[(2,5-dibromothiophen-3-yl)sulfonylamino]propanoic acid revolves around its synthesis and purification methods. The compound is typically synthesized through a multi-step process involving the sulfonylation of a thiophene precursor, followed by coupling with an amino acid derivative. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation.

The growing interest in personalized medicine and targeted therapy has also brought attention to compounds like CAS No. 2260932-81-6. Its potential to act as a biomarker or a therapeutic agent in diseases like autoimmune disorders and cancer is under active investigation. Researchers are particularly keen on understanding its mechanism of action and structure-activity relationship (SAR) to optimize its efficacy.

From an industrial perspective, the scalability of producing 2-Amino-3-[(2,5-dibromothiophen-3-yl)sulfonylamino]propanoic acid is a critical consideration. Innovations in green chemistry and catalytic processes are being explored to minimize environmental impact while maintaining high yields. This aligns with the broader trend of sustainable drug development, which is a hot topic among pharmaceutical companies and regulatory bodies.

In summary, 2-Amino-3-[(2,5-dibromothiophen-3-yl)sulfonylamino]propanoic acid (CAS No. 2260932-81-6) represents a fascinating area of research with significant potential in drug discovery and biochemical applications. Its unique structural features, combined with its biological relevance, make it a compound worth watching in the coming years. As scientific advancements continue, this molecule may pave the way for novel therapies addressing unmet medical needs.